Cas no 147-24-0 (Diphenhydramine hydrochloride)

• Product Name: Diphenhydramine hydrochloride
• CAS No: 147-24-0
• MF: C₁₇H₂₂ClNO
• MW: 291.815683841705
• MDL: MFCD00012479
• CID: 36557
• PubChem ID: 8980
• Update Time: 2026-05-14

Diphenhydramine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Diphenhydramine hydrochloride
• Benzhydramine hydrochloride
• Dimedrolum
• Benzhydramine
• Diphenhydramine HCl
• N-(2-Diphenylmethoxyethyl)-N,N-Dimethylamine Hydrochloride
• Diphenhydramine (hydrochloride)
• Diphenhydramine hydrochloride solution
• DPH
• 2-(Benzhydryloxy)-N,N-dimethylethanamine hydrochloride
• 2-(Benzhydryloxy)-N,N-dimethylethylamine Hydrochloride
• 2-benzhydryloxy-N,N-dimethylethanamine,hydrochloride
• 2-Diphenylmethoxy-N,N-dimethylet
• 2-Diphenylmethoxy-N,N-dimethylethylamine Hydrochloride
• BAX
• Contac
• Felben
• Resmin
• BCL2L4
• Ambenyl
• Actifed
• Benylin
• Prodryl
• Rohydra
• diphenhydramine
• Benadryl
• Probedryl
• Alledryl
• 2-(Benzhydryloxy)-N,N-dimethylethanamine
• Antistominum
• Dihidral
• Benzhydroamina
• Benzhydraminum
• Diphantine
• Difenhydramin
• Ibiodral
• Difedryl
• Dibondrin
• Debendrin
• Benadrin
• Mephadryl
• Desentol
• Dermistina
• Betramin
• Benzhydril
• Benzantine
• Benachlor
• Bagodryl
• Syntedril
• Novamina
• Medidryl
• Hyadrine
• Histaxin
• Etanautine
• Drylistan
• Diabylen
• Diabenyl
• Dermodrin
• Benodine
• Baramine
• Allergical
• Dabylen
• Antomin
• Dylamon
• Benylan
• Benodin
• Amidryl
• Nausen
• Be

• MDL： MFCD00012479
• Inchi： 1S/C17H21NO/c1-18(2)13-14-19-17(15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-12,17H,13-14H2,1-2H3
• InChI Key： ZZVUWRFHKOJYTH-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])[H])C([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 291.13900
• Monoisotopic Mass: 291.138992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 211
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 12.5

Experimental Properties

• Color/Form: Powder
• Density: 1.0489 (rough estimate)
• Melting Point: 168.0 to 172.0 deg-C
• Boiling Point: 343.7 °C at 760 mmHg
• Flash Point: 101.5℃
• Refractive Index: 1.5800 (estimate)
• Water Partition Coefficient: 1000 g/L
• Stability/Shelf Life: Stable, but slowly darkens upon exposure to light. Incompatible with strong oxidizing agents.
• PSA: 12.47000
• LogP: 4.15620
• Merck: 3309
• Sensitiveness: Light Sensitive

Diphenhydramine hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S36
• RTECS：KR7000000
• Hazardous Material Identification：
• Toxicity：LD50 orally in rats: 500 mg/kg (Gruhzit, Fisken)
• Storage Condition：4°C, protect from light
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients